![molecular formula C6H10N2O B104323 (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide CAS No. 361440-68-8](/img/structure/B104323.png)
(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide
Overview
Description
(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide (ABAH) is a small molecule with a unique three-dimensional structure. It is a cyclic amide, which is an organic compound consisting of an amide group attached to a cyclic ring. ABAH is an important synthetic intermediate used in the synthesis of a variety of biologically active molecules. It is also a valuable tool for studying the structure and function of biological molecules.
Scientific Research Applications
Synthesis of Bicyclo[3.1.0]hexanes
“(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide” is used in the synthesis of bicyclo[3.1.0]hexanes . This process involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . The reaction is highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline .
Development of Potent Ligands
The conformationally rigid bicyclo[3.1.0]hexane structure can be a useful scaffold for developing potent ligands selective for target biomolecules . Notably, compound 7, which is likely related to “(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide”, showed potent binding affinity and over 100-fold selectivity for the H3 receptors .
Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one
“(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide” might be used in the synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one . This process involves a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene .
Medicinal Chemistry
The bicyclo[3.1.0]hexane structure is an important building block for medicinal chemistry . It can be used to create complex molecules with multiple stereocenters .
Photoredox Catalysis
The synthesis of bicyclo[3.1.0]hexanes involves the use of an organic or an iridium photoredox catalyst and blue LED irradiation . This suggests that “(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide” could be used in photoredox catalysis research.
Scaleable Synthesis
The synthesis process of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene, which might involve “(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide”, has been successfully demonstrated on a multi-kilogram scale . This suggests potential applications in large-scale chemical manufacturing.
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of complex alkaloid-like compounds , which suggests that they may interact with a variety of biological targets.
Mode of Action
The exact mode of action of (1S,3S,5S)-2-Azabicyclo[31It’s known that similar compounds are synthesized via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process involves the interaction of the compound with its targets, leading to changes in their structure and function.
Biochemical Pathways
The specific biochemical pathways affected by (1S,3S,5S)-2-Azabicyclo[31Similar compounds have been used in the synthesis of complex alkaloid-like compounds , suggesting that they may influence a variety of biochemical pathways.
Result of Action
The molecular and cellular effects of (1S,3S,5S)-2-Azabicyclo[31Similar compounds have shown significant effects on the distribution of cells across the cell cycle stage, with accumulation of cells in subg1 phase and induced apoptosis .
properties
IUPAC Name |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c7-6(9)5-2-3-1-4(3)8-5/h3-5,8H,1-2H2,(H2,7,9)/t3-,4-,5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCEWPPMUTVLMJG-YUPRTTJUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1NC(C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@H]1N[C@@H](C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00467730 |
Source
|
| Record name | (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00467730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide | |
CAS RN |
361440-68-8 |
Source
|
| Record name | (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00467730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Azabicyclo[3.1.0]hexane-3-carboxamide, (1S,3S,5S)- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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